Cas no 69288-33-1 (2,4-Heneicosadiynoic Acid)

• Product Name: 2,4-Heneicosadiynoic Acid
• CAS No: 69288-33-1
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 889531
• PubChem ID: 87571041
• Update Time: 2025-10-30

2,4-Heneicosadiynoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Heneicosadiynoic Acid
• henicosa-2,4-diynoic acid
• 2,4-HENEICOSADIYNOICACID
• 2,4-Henicosadiynoic acid
• DTXSID60659917
• CS-0373880
• FT-0719580
• 69288-33-1
• SCHEMBL1933871
• AKOS015837595
• D90926
• H0668
• MFCD00060117

• MDL： MFCD00060117
• Inchi： 1S/C21H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h2-16H2,1H3,(H,22,23)
• InChI Key： FDAZNVBNBCCNHU-UHFFFAOYSA-N
• SMILES： OC(C#CC#CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 318.25600
• Monoisotopic Mass: 318.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: 。
• Density: 0.946
• Melting Point: 73.0 to 76.0 deg-C
• Boiling Point: 444.8°C at 760 mmHg
• Flash Point: 237°C
• Refractive Index: 1.487
• PSA: 37.30000
• LogP: 5.94920
• Solubility: 。
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

2,4-Heneicosadiynoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals Electrical Materials

Additional information on 2,4-Heneicosadiynoic Acid

Recent Advances in the Study of 2,4-Heneicosadiynoic Acid (CAS: 69288-33-1)

2,4-Heneicosadiynoic Acid (CAS: 69288-33-1) is a naturally occurring fatty acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its biological activities, synthetic pathways, and mechanisms of action, providing new insights into its role in drug development and disease treatment.

One of the most notable findings in recent research is the compound's ability to modulate inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,4-Heneicosadiynoic Acid exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, which is central to the regulation of immune responses. This discovery positions the compound as a promising candidate for the development of novel anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,4-Heneicosadiynoic Acid has shown potential as an anticancer agent. Research conducted at the University of Tokyo revealed that the compound induces apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism involves the activation of caspase-3 and the downregulation of Bcl-2, key players in the apoptotic pathway. These findings were published in the Journal of Biological Chemistry in early 2024, highlighting the compound's potential for use in combination therapies.

The synthetic pathways for 2,4-Heneicosadiynoic Acid have also been a focus of recent investigations. A team at MIT developed a novel, scalable synthesis method using palladium-catalyzed cross-coupling reactions, which significantly improved the yield and purity of the compound. This advancement, detailed in a 2023 issue of Organic Letters, addresses previous challenges in large-scale production and opens the door for further pharmacological studies and clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 2,4-Heneicosadiynoic Acid. Pharmacokinetic studies indicate that the compound has limited bioavailability, necessitating the development of delivery systems such as liposomes or nanoparticles. Ongoing research is exploring these avenues, with preliminary results showing enhanced stability and efficacy in animal models. These efforts are critical for advancing the compound from the laboratory to the clinic.

In conclusion, recent research on 2,4-Heneicosadiynoic Acid (CAS: 69288-33-1) underscores its potential as a multifaceted therapeutic agent with applications in inflammation and cancer. Continued exploration of its mechanisms, synthetic methods, and delivery systems will be essential for realizing its full clinical potential. The compound represents a compelling example of how natural products can inspire innovative drug development strategies in the chemical biology and pharmaceutical fields.